Cas no 68141-25-3 (Octanoic acid,3-phenylpropyl ester)

• Product Name: Octanoic acid,3-phenylpropyl ester
• CAS No: 68141-25-3
• MF: C₁₇H₂₆O₂
• MW: 262.387145519257
• CID: 520657
• PubChem ID: 109639
• Update Time: 2025-04-19

Octanoic acid,3-phenylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,3-phenylpropyl ester
• 3-phenylpropyl octanoate
• 3-Phenylpropyl caprylate
• NS00036450
• EINECS 268-848-6
• DTXSID4071188
• 68141-25-3
• OZLRQNRZFQXBQQ-UHFFFAOYSA-N
• 3-Phenylpropyl octanoate #
• Octanoic acid, 3-phenylpropyl ester

• Inchi： 1S/C17H26O2/c1-2-3-4-5-9-14-17(18)19-15-10-13-16-11-7-6-8-12-16/h6-8,11-12H,2-5,9-10,13-15H2,1H3
• InChI Key： OZLRQNRZFQXBQQ-UHFFFAOYSA-N
• SMILES： O(CCCC1C=CC=CC=1)C(CCCCCCC)=O

Computed Properties

• Exact Mass: 262.19338
• Monoisotopic Mass: 262.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3